Cas no 29800-19-9 (Phosphorodithioic acid,O,O-diethyl S-[2-(ethylamino)-2-oxoethyl] ester)

• Product Name: Phosphorodithioic acid,O,O-diethyl S-[2-(ethylamino)-2-oxoethyl] ester
• CAS No: 29800-19-9
• MF: C₈H₁₈NO₃PS₂
• MW: 271.337180614471
• CID: 264192
• PubChem ID: 207377
• Update Time: 2025-04-19

Phosphorodithioic acid,O,O-diethyl S-[2-(ethylamino)-2-oxoethyl] ester Chemical and Physical Properties

Names and Identifiers

• Phosphorodithioic acid,O,O-diethyl S-[2-(ethylamino)-2-oxoethyl] ester
• 2-diethoxyphosphinothioylsulfanyl-N-ethylacetamide
• Phosphorodithioic acid, O,O-diethyl S-(2-(ethylamino)-2-oxoethyl) ester
• SCHEMBL11810832
• BRN 1877800
• Phosphorodithioic acid, O,O-diethyl ester, S-ester with N-ethyl-2-mercaptoacetamide (8CI)
• O,O-Diethyl S-(N-ethylcarbamoylmethyl) phosphorodithioate
• 29800-19-9
• Phosphorodithioic acid, O,O-diethyl ester, S-ester with N-ethyl-2-mercaptoacetamide
• DTXSID60183944

• Inchi： 1S/C8H18NO3PS2/c1-4-9-8(10)7-15-13(14,11-5-2)12-6-3/h4-7H2,1-3H3,(H,9,10)
• InChI Key： CPUUWGNOZPRCDF-UHFFFAOYSA-N
• SMILES： S(CC(NCC)=O)P(OCC)(OCC)=S

Computed Properties

• Exact Mass: 271.04674
• Monoisotopic Mass: 271.04657278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 47.56